Cas no 1592269-33-4 (3-Bromo-4-(cyclopentylmethoxy)oxolane)

• Product Name: 3-Bromo-4-(cyclopentylmethoxy)oxolane
• CAS No: 1592269-33-4
• MF: C₁₀H₁₇BrO₂
• MW: 249.144782781601
• CID: 5700535
• PubChem ID: 114774642
• Update Time: 2025-08-03

3-Bromo-4-(cyclopentylmethoxy)oxolane Chemical and Physical Properties

Names and Identifiers

• EN300-1133510
• 1592269-33-4
• 3-Bromo-4-(cyclopentylmethoxy)oxolane
• Furan, 3-bromo-4-(cyclopentylmethoxy)tetrahydro-

• Inchi： 1S/C10H17BrO2/c11-9-6-12-7-10(9)13-5-8-3-1-2-4-8/h8-10H,1-7H2
• InChI Key： JNXVXANCMUHNLC-UHFFFAOYSA-N
• SMILES： BrC1COCC1OCC1CCCC1

Computed Properties

• Exact Mass: 248.04119g/mol
• Monoisotopic Mass: 248.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 298.8±40.0 °C(Predicted)

Additional information on 3-Bromo-4-(cyclopentylmethoxy)oxolane

Comprehensive Overview of 3-Bromo-4-(cyclopentylmethoxy)oxolane (CAS No. 1592269-33-4): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 3-Bromo-4-(cyclopentylmethoxy)oxolane (CAS No. 1592269-33-4) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its brominated oxolane core and cyclopentylmethoxy substituent, serves as a critical intermediate in pharmaceutical synthesis and material science. Researchers and industry professionals frequently search for terms like "synthesis of brominated oxolanes", "applications of cyclopentylmethoxy derivatives", and "CAS 1592269-33-4 suppliers", reflecting its growing relevance in both academic and industrial settings.

The molecular structure of 3-Bromo-4-(cyclopentylmethoxy)oxolane combines a five-membered oxolane (tetrahydrofuran) ring with a bromine atom at the 3-position and a cyclopentylmethoxy group at the 4-position. This configuration imparts distinct reactivity, making it valuable for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global demands for sustainable practices.

From an application standpoint, 3-Bromo-4-(cyclopentylmethoxy)oxolane is frequently employed in the development of bioactive molecules, particularly those targeting central nervous system (CNS) disorders or inflammatory pathways. Its lipophilic cyclopentyl moiety enhances membrane permeability, a property highly sought after in drug design. Queries like "oxolane derivatives in medicinal chemistry" or "brominated heterocycles for CNS drugs" underscore its prominence in these areas. Additionally, its use in agrochemical research and flavor/fragrance industries further diversifies its commercial appeal.

Quality and purity are paramount when working with CAS 1592269-33-4, as impurities can significantly alter reaction outcomes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely used to verify its specifications. Suppliers often highlight batch-to-batch consistency and regulatory compliance (e.g., REACH, GMP) to meet the stringent requirements of end-users. Searches for "high-purity brominated oxolane suppliers" or "CAS 1592269-33-4 technical data sheet" reflect these critical considerations.

Looking ahead, the demand for 3-Bromo-4-(cyclopentylmethoxy)oxolane is expected to rise, driven by advancements in precision medicine and catalysis. Innovations in flow chemistry and AI-driven molecular design may further streamline its production and application. As the scientific community continues to explore its potential, this compound remains a cornerstone in the toolkit of synthetic chemists and industrial researchers alike.